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Compound of Interest

Compound Name: 4'-Methoxyflavanone

Cat. No.: B3030837

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is fundamental to laboratory operations. This guide provides essential, step-
by-step logistical information for the proper disposal of 4'-Methoxyflavanone, ensuring
laboratory safety and environmental compliance. All procedures must be executed in
accordance with local, state, and federal regulations, and this document is intended to
supplement, not replace, institutional and regulatory protocols.[1]

Immediate Safety and Handling

Before beginning any disposal procedure, it is critical to handle 4'-Methoxyflavanone with
appropriate care. The primary known hazard is that it is harmful if swallowed.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3][4]

Hand Protection: Wear compatible, chemical-resistant gloves.[3]

Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[4]

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood.[3][5]
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Chemical and Hazard Profile

The following table summarizes key data for 4'-Methoxyflavanone. This information is critical
for accurate waste identification and labeling.

Property Data Reference

2-(4-methoxyphenyl)chromen-

IUPAC Name [2]
4-one

CAS Number 4143-74-2 [2]

Molecular Formula C16H1203 [2]

GHS Hazard Statement H302: Harmful if swallowed [2]
Acute toxicity, oral (Category

GHS Hazard Class 2 [2][5]

A summary of key identifiers and hazards for 4'-Methoxyflavanone.

Disposal Protocol Workflow

The following diagram illustrates the required step-by-step workflow for the safe and compliant
disposal of 4'-Methoxyflavanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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